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Compound of Interest

Compound Name: pyrocatechol

CAS No.: 26982-53-6

Cat. No.: B3422816

Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and operational protocols for the handling of pyrocatechol
(also known as catechol), a compound that demands rigorous safety measures due to its

significant health risks. As a Senior Application Scientist, my aim is to equip you with not just

procedural steps, but a deep understanding of why these measures are critical for your safety

and the integrity of your research.

Understanding the Hazard: Why Pyrocatechol
Demands Respect
Pyrocatechol (CAS No. 120-80-9) is a white, crystalline solid that is highly toxic and corrosive.

[1] Exposure can occur through inhalation, skin absorption, ingestion, and eye contact.[2] It is

crucial to understand the specific dangers it presents to select the appropriate PPE and

implement safe handling practices.

Key Hazards:
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High Acute Toxicity: Pyrocatechol is toxic if swallowed or in contact with skin.[3][4] It can be

rapidly absorbed through the skin, leading to systemic illness similar to that caused by

phenol, but with more pronounced convulsions.[5][6]

Corrosive to Skin and Eyes: Direct contact causes severe skin and eye burns, potentially

leading to permanent eye damage or blindness.[4][7]

Carcinogenicity and Mutagenicity: It is classified as a Group 2B carcinogen by the IARC,

meaning it is possibly carcinogenic to humans.[5] It is also suspected of causing genetic

defects.[3][4]

Systemic Effects: Pyrocatechol targets multiple organs, including the central nervous

system, kidneys, liver, lungs, and cardiovascular system. Inhalation can irritate the

respiratory system, and high-level exposure can lead to breathing difficulties and even death.

[7][8]

Exposure Limits
Regulatory bodies have established exposure limits to protect laboratory personnel. Adherence

to these is mandatory.

Organization Limit Notes

OSHA (PEL) 5 ppm (20 mg/m³)
8-hour Time-Weighted Average

(TWA)[9]

ACGIH (TLV) 5 ppm 8-hour TWA[8][9]

NIOSH (REL) 5 ppm 10-hour TWA[8]

A skin notation is added by OSHA, indicating the potential for significant contribution to overall

exposure through the cutaneous route.[6]

The Core of Protection: Selecting Your Personal
Protective Equipment
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Given the severe hazards of pyrocatechol, a multi-layered approach to PPE is not just

recommended; it is essential. The selection of each component is based on preventing contact

with and absorption of the chemical.

Hand Protection: Your First Line of Defense
Causality: Pyrocatechol is readily absorbed through the skin, making glove selection

paramount.[5] The goal is to create an impermeable barrier between the chemical and your

skin.

Primary Gloves: Nitrile rubber gloves are a suitable choice for protection against

pyrocatechol.[3] Always inspect gloves for any signs of degradation or punctures before

use.

Glove Removal: Use the proper glove removal technique (without touching the glove's outer

surface) to avoid skin contact with the product.[4]

Disposal: Dispose of contaminated gloves after use in accordance with applicable laws and

good laboratory practices.[4]

Eye and Face Protection: Shielding Against Irreversible
Damage
Causality: Pyrocatechol can cause severe eye burns and permanent damage.[4] Therefore,

complete protection of the eyes and face is critical.

Primary Protection: Wear chemical safety goggles that meet OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European Standard EN166.

Secondary Protection: A face shield worn over safety glasses is required any time there is a

risk of a large splash.[10]

Body Protection: A Barrier Against Spills and Splashes
Causality: To prevent skin contact from spills or splashes, appropriate body protection is

necessary.
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Lab Coat: A Nomex® laboratory coat should be worn, buttoned, and fit properly to cover as

much skin as possible.[10]

Apron: For tasks involving the handling of pyrocatechol concentrates, a chemical-resistant

apron should be worn over the lab coat.[11]

Full Suit: In the case of a large spill, a full chemical-protective suit is required.[4][7]

Respiratory Protection: Preventing Inhalation of
Hazardous Dust
Causality: Inhalation of pyrocatechol dust can cause severe respiratory tract irritation.

Engineering controls, such as a fume hood, are the primary method of protection. However,

when these are not sufficient, respiratory protection is mandatory.

When to Use: A respirator is required if user operations generate dust, fume, or mist, and

ventilation is inadequate to keep airborne contaminants below the exposure limit.[7]

Type of Respirator: Where risk assessment shows air-purifying respirators are appropriate,

use a full-face particle respirator type N100 (US) or type P3 (EN 143) respirator cartridges.[4]

If the respirator is the sole means of protection, use a full-face supplied air respirator.[4]

Program Compliance: A respiratory protection program that meets OSHA's 29 CFR 1910.134

and ANSI Z88.2 requirements or European Standard EN 149 must be followed.

Operational Plan: Step-by-Step Safety Procedures
Pre-Handling Checklist

Location: All work with solid pyrocatechol must be conducted in a designated area, such as

a properly functioning fume hood.[12]

Emergency Equipment: Ensure an eyewash station and safety shower are immediately

accessible.

PPE Inspection: Before starting, inspect all PPE for damage or contamination.[12]

PPE Donning and Doffing Workflow
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Donning Sequence

Doffing Sequence

1. Lab Coat/Apron 2. Respirator (if required) 3. Goggles/Face Shield 4. Gloves

1. Gloves 2. Goggles/Face Shield 3. Lab Coat/Apron 4. Respirator

Click to download full resolution via product page

Caption: PPE Donning and Doffing Sequence.

Handling Pyrocatechol
Minimize the generation of dust.

Avoid contact with skin and eyes.[7]

Do not breathe dust, vapor, mist, or gas.

Wash hands thoroughly after handling.

Emergency Response: Immediate Actions are
Critical
In the event of an exposure, immediate and correct first aid is crucial.
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15-30 minutes, occasionally

lifting the upper and lower eyelids.[13][14] Seek

immediate medical attention.[7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash the affected area with

soap and water.[13] Seek immediate medical

attention.[7]

Inhalation

Remove from exposure and move to fresh air

immediately. If breathing is difficult, give oxygen.

Do not use mouth-to-mouth resuscitation. Seek

immediate medical aid.

Ingestion

Do not induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Seek immediate medical attention.

Disposal Plan: Responsible Waste Management
Proper disposal of pyrocatechol and contaminated materials is a critical final step to ensure

safety and environmental protection.

Waste Collection: Place unused pyrocatechol and any contaminated materials (e.g., gloves,

weigh boats) into a suitable, labeled, and closed container for disposal.[4]

Authorized Disposal: All waste must be submitted for disposal to a person or specialized

company authorized for waste removal.[3]

Environmental Protection: Do not let the product enter drains.[4] Prevent contamination of

soil and surface or ground water.[3]

Waste Disposal Workflow
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Handling Complete

Segregate Waste:
- Unused Pyrocatechol
- Contaminated PPE

- Contaminated Labware

Place in Labeled,
Closed Waste Containers

Store in Designated
Hazardous Waste Area

Arrange for Pickup by
Authorized Waste Disposal Service

Disposal Complete

Click to download full resolution via product page

Caption: Pyrocatechol Waste Disposal Workflow.

By adhering to these rigorous protocols, you are not only ensuring your personal safety but

also upholding the highest standards of laboratory practice. This guide serves as a foundational

document; always consult your institution's specific safety guidelines and the most current

Safety Data Sheet (SDS) for pyrocatechol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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https://www.osha.gov/chemicaldata/160
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https://edis.ifas.ufl.edu/publication/PI061
https://www.uaf.edu/bw/docs/safety_documents/standard_operating_procedures/catechol-bw_sop.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-7-safe-chemical-use/74-routes-3
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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